Cas no 893368-88-2 (2-{(2,5-dimethylphenyl)methylsulfanyl}-3-ethyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

2-{(2,5-Dimethylphenyl)methylsulfanyl}-3-ethyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one is a thienopyrimidinone derivative with a substituted phenylmethylsulfanyl moiety. This compound exhibits potential as an intermediate or active pharmaceutical ingredient (API) due to its heterocyclic structure, which is commonly explored in medicinal chemistry for its bioactivity. The presence of the thienopyrimidinone core offers opportunities for further functionalization, while the ethyl and dimethylphenyl groups may influence solubility and binding affinity. Its well-defined molecular architecture makes it suitable for research in drug discovery, particularly in targeting enzyme inhibition or receptor modulation. The compound's stability and synthetic accessibility further enhance its utility in experimental and industrial applications.
2-{(2,5-dimethylphenyl)methylsulfanyl}-3-ethyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one structure
893368-88-2 structure
Product Name:2-{(2,5-dimethylphenyl)methylsulfanyl}-3-ethyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
CAS No:893368-88-2
MF:C17H20N2OS2
MW:332.483501434326
CID:5799102
Update Time:2025-11-06

2-{(2,5-dimethylphenyl)methylsulfanyl}-3-ethyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-[(2,5-dimethylphenyl)methylsulfanyl]-3-ethyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
    • 2-{(2,5-dimethylphenyl)methylsulfanyl}-3-ethyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
    • Inchi: 1S/C17H20N2OS2/c1-4-19-16(20)15-14(7-8-21-15)18-17(19)22-10-13-9-11(2)5-6-12(13)3/h5-6,9H,4,7-8,10H2,1-3H3
    • InChI Key: OEJSTQZKSIZWPH-UHFFFAOYSA-N
    • SMILES: C1(SCC2=CC(C)=CC=C2C)N(CC)C(=O)C2SCCC=2N=1

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Additional information on 2-{(2,5-dimethylphenyl)methylsulfanyl}-3-ethyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Comprehensive Analysis of 2-{(2,5-dimethylphenyl)methylsulfanyl}-3-ethyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one (CAS No. 893368-88-2)

2-{(2,5-dimethylphenyl)methylsulfanyl}-3-ethyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one (CAS No. 893368-88-2) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This thienopyrimidinone derivative exhibits a unique molecular structure, combining a thieno[3,2-d]pyrimidin-4-one core with a (2,5-dimethylphenyl)methylsulfanyl substituent. Its structural complexity and potential biological activities make it a subject of interest for researchers exploring new therapeutic agents.

The compound's CAS No. 893368-88-2 is frequently searched in scientific databases, reflecting its relevance in drug discovery. Recent studies suggest that thienopyrimidinone derivatives, including this compound, may exhibit kinase inhibitory properties, which are crucial in targeting diseases like cancer and inflammatory disorders. The ethyl and methylsulfanyl groups in its structure are believed to enhance its binding affinity to specific enzyme targets, making it a promising candidate for further investigation.

In the context of current research trends, 2-{(2,5-dimethylphenyl)methylsulfanyl}-3-ethyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one aligns with the growing demand for small-molecule inhibitors in precision medicine. Researchers are particularly interested in its potential applications in signal transduction modulation, a hot topic in oncology and immunology. The compound's thieno[3,2-d]pyrimidin-4-one scaffold is also being explored for its role in drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) properties, which are critical for pharmaceutical development.

From a synthetic chemistry perspective, the preparation of CAS No. 893368-88-2 involves multi-step organic reactions, including cyclization and sulfanylation processes. Its (2,5-dimethylphenyl)methylsulfanyl moiety introduces steric and electronic effects that can influence its reactivity and stability. These characteristics are often discussed in forums and publications focusing on heterocyclic compound synthesis, a niche yet rapidly evolving area in chemical research.

Environmental and safety considerations are also part of the discourse surrounding 2-{(2,5-dimethylphenyl)methylsulfanyl}-3-ethyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's biodegradability and ecotoxicological profile are subjects of ongoing studies, reflecting the broader scientific community's emphasis on green chemistry and sustainable practices.

In summary, 2-{(2,5-dimethylphenyl)methylsulfanyl}-3-ethyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one (CAS No. 893368-88-2) represents a fascinating intersection of chemistry and biology. Its potential applications in drug discovery, coupled with its unique structural features, make it a compound worth watching in the coming years. As research progresses, it may pave the way for new therapeutic strategies addressing unmet medical needs.

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